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The table below summarizes findings from key studies comparing amiodarone and digoxin in critically ill

patients.

Aspect of
Comparison

Amiodarone Findings Digoxin Findings
Key Study
References

Time to Rate
Control (HR
<110 bpm)

Faster (Median: 2 hours)
[1] [2]

Slower (Median: 4-5.5 hours) [3] [1]
[2]

[3] [1] [2]

Maintenance of
Rate Control

Effective; superior in high

sympathetic
tone/inflammation [1] [2]

Effective at rest; less effective with

high catecholamines/inflammation [3]
[1] [2]

[3] [1] [2]

Conversion to
Sinus Rhythm

More effective; longer
duration of sinus rhythm

[1] [2]

Less effective [1] [2] [1] [2]

Safety:
Bradycardia

Higher incidence (7.7%)

[1] [2]

Lower incidence (3.4%) [1] [2] [1] [2]
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Aspect of
Comparison

Amiodarone Findings Digoxin Findings
Key Study
References

Safety: Mortality
Association

Increased long-term all-

cause mortality in non-
critically ill outpatients [4]

Increased mortality at serum levels

>1.0-1.2 ng/mL; requires careful
monitoring [5]

[4] [5]

| Key Considerations | - Potentially worsened hypotension (increased vasopressor need) [1] [2]

Broad-spectrum antiarrhythmic [6]

Complex pharmacokinetics & long-term toxicity risk [6] | - Reduced efficacy in high adrenergic states
(e.g., sepsis) [3] [7]

Narrow therapeutic index [5] [7]
Contraindicated in pre-excitation syndromes [7] | [3] [1] [6] |

Experimental Protocols from Key Studies

To evaluate the evidence, understanding the methodology of the key comparative studies is crucial.

Study by Gritsenko et al. (2018) [3]

Design: Retrospective cohort study.
Population: 86 critically ill adults with AF/AFL and RVR (HR ≥110 bpm) in medical/surgical

ICUs.
Intervention: Initiation of IV amiodarone (n=32) or IV digoxin (n=54).

Primary Endpoint: Time to ventricular rate control (HR <110 bpm) within 24 hours.
Data Collection: Heart rate and rhythm were recorded hourly for 24 hours. Data on

concomitant medications, including vasoactive agents, were collected.

Study from Scientific Reports (2022) [1] [2]

Design: Retrospective monocentric study.
Population: 209 critically ill adults with new-onset AF.

Intervention: IV amiodarone (n=92) or IV digitalis (digitoxin, n=117).
Primary Endpoint: Time from drug initiation to sustained heart rate <110 bpm for at least 1

hour.
Data Collection: Heart rates were documented from the patient data management system

every minute. Analysis included propensity score matching to control for confounding factors.
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Key Clinical and Pharmacological Considerations

Several factors beyond efficacy influence the choice between these agents:

Patient-Specific Factors: Amiodarone's broader antiarrhythmic action makes it suitable for rhythm

control, while digoxin's inotropic effect may benefit patients with concomitant heart failure [6] [7].
Pharmacokinetics and Monitoring: Amiodarone has a very long half-life and risk of long-term

organ toxicity [6]. Digoxin has a narrow therapeutic index and requires careful therapeutic drug
monitoring, with modern guidelines targeting lower serum concentrations (0.5-0.9 ng/mL) [5] [7].

Drug Interaction Warning: The combination of amiodarone and digoxin is strongly discouraged. A
large population-based study found this combination associated with a 64% increased risk of all-
cause mortality compared to digoxin alone, as amiodarone inhibits digoxin clearance and increases
serum concentrations [8].

Decision Workflow for Rate Control in Critically Ill AF

The following diagram outlines a general decision-making framework based on the available evidence.
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Critically Ill Patient with
Atrial Fibrillation & RVR

Assess Clinical Status:
- Hemodynamic Stability

- Sympathetic Tone/Inflammation
- Concomitant Heart Failure

High Sympathetic/Inflammatory State
(e.g., Sepsis, High CRP)

Lower Sympathetic Tone
Stable Hemodynamics

Consider Amiodarone
Faster rate control, more effective
rhythm conversion in this context

Consider Digoxin
Adequate rate control at rest
Fewer bradycardic episodes

Check Contraindications &
Combination Risk

AVOID Digoxin-Amiodarone
Combination Therapy

Strong Recommendation

Initiate Therapy with
Close Monitoring

Click to download full resolution via product page

Conclusion

In summary, for the critically ill patient with rapid atrial fibrillation:
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Amiodarone may be preferable when faster rate control and rhythm conversion are desired,

particularly in states of high sympathetic tone or inflammation, despite a higher risk of bradycardia
and potential hypotension.

Digoxin remains a viable option for more stable patients where its inotropic effect is beneficial,
offering a lower risk of bradycardia, though its effect is blunted in high-adrenergic states and requires

meticulous therapeutic drug monitoring.

The most critical safety finding from recent research is to avoid the concomitant use of digoxin and

amiodarone due to a significant association with increased mortality [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Effectiveness of amiodarone versus digitalis for heart rate ... [pubmed.ncbi.nlm.nih.gov]

2. Effectiveness of amiodarone digitalis for heart versus in... rate control [nature.com]

3. for Amiodarone in versus ill patients... digoxin rate control critically [jeccm.amegroups.org]

4. Increased Mortality Associated with Amiodarone ... [mdpi.com]

5. New Monitoring Recommendations for Digoxin During the ... [pmc.ncbi.nlm.nih.gov]

6. Amiodarone - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

7. Digoxin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

8. Digoxin-amiodarone Combination is Associated With ... [nature.com]

To cite this document: Smolecule. [Comparative Efficacy & Safety: Amiodarone vs. Digoxin].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b518653#amiodarone-versus-digoxin-rate-control-critically-ill]

Disclaimer & Data Validity:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s518653?utm_src=pdf-body
https://www.smolecule.com/products/s518653?utm_src=pdf-body
https://www.nature.com/articles/s41598-020-61065-4
https://www.smolecule.com/products/s518653?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/35177703/
https://www.nature.com/articles/s41598-022-06639-0?error=cookies_not_supported&code=6442c036-1575-4a9e-85e4-c940acb43452
https://jeccm.amegroups.org/article/view/4480/5080
https://www.mdpi.com/2077-0383/14/4/1168
https://pmc.ncbi.nlm.nih.gov/articles/PMC12261267/
https://www.ncbi.nlm.nih.gov/books/NBK482154/
https://www.ncbi.nlm.nih.gov/books/NBK556025/
https://www.nature.com/articles/s41598-020-61065-4
https://www.smolecule.com/products/b518653#amiodarone-versus-digoxin-rate-control-critically-ill
https://www.smolecule.com/products/b518653#amiodarone-versus-digoxin-rate-control-critically-ill
https://www.smolecule.com/products/b518653#amiodarone-versus-digoxin-rate-control-critically-ill
https://www.smolecule.com/products/s518653?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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